Cas no 1241676-71-0 ((1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine)

• Product Name: (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine
• CAS No: 1241676-71-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD06762263
• CID: 2158398
• PubChem ID: 44828510
• Update Time: 2025-05-21

(1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3,5-dimethoxyphenyl)ethanamine
• 1-(3,5-dimethoxyphenyl)ethan-1-amine
• (1R)-1-(3,5-dimethoxyphenyl)ethanamine
• A845703
• (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine
• CS-0199648
• 1257106-72-1
• Y10309
• EN300-1853737
• AS-55158
• SCHEMBL20920134
• 1241676-71-0
• MFCD06762263
• (R)-1-(3,5-Dimethoxyphenyl)ethan-1-amine
• DTXSID80914010
• AKOS015851965
• DB-223349

• MDL： MFCD06762263
• Inchi： 1S/C10H15NO2/c1-7(11)8-4-9(12-2)6-10(5-8)13-3/h4-7H,11H2,1-3H3/t7-/m1/s1
• InChI Key： BVAAZZHQLIEDTA-SSDOTTSWSA-N
• SMILES： O(C)C1C=C(C=C(C=1)[C@@H](C)N)OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine

Comprehensive Overview of (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine (CAS No. 1241676-71-0)

(1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine, with the CAS number 1241676-71-0, is a chiral amine compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound belongs to the class of arylalkylamines, characterized by its 3,5-dimethoxyphenyl moiety and a stereogenic center at the 1-position. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for chiral building blocks like (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine has surged due to their critical role in asymmetric synthesis. Researchers and pharmaceutical companies are increasingly focusing on enantioselective catalysis and green chemistry approaches to optimize the production of such compounds. This aligns with the growing trend of sustainable drug development, where minimizing waste and improving efficiency are paramount. The compound's high enantiomeric purity and structural versatility make it a preferred choice for designing novel therapeutic agents.

One of the most frequently searched questions related to this compound is: "What are the applications of (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine in drug discovery?" The answer lies in its potential as a pharmacophore in molecules targeting neurotransmitter receptors and metabolic enzymes. For instance, derivatives of this amine have shown promise in modulating serotonin and dopamine pathways, which are pivotal in treating neurological disorders. Additionally, its methoxy groups enhance solubility and bioavailability, addressing a common challenge in medicinal chemistry.

Another hot topic in the scientific community is the computational modeling of chiral amines like 1241676-71-0. Advanced molecular docking and quantum mechanical calculations are being employed to predict its interactions with biological targets. This approach not only accelerates drug discovery but also reduces reliance on traditional trial-and-error methods. Such innovations are particularly relevant in the era of AI-driven drug design, where machine learning algorithms are used to identify optimal molecular configurations.

The synthesis of (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine typically involves asymmetric hydrogenation or enzymatic resolution techniques. These methods are favored for their ability to produce high-yield and stereospecific outcomes. Recent advancements in biocatalysis have further improved the efficiency of these processes, making them more cost-effective and environmentally friendly. This progress is crucial for meeting the escalating demand for chiral intermediates in the pharmaceutical industry.

From a regulatory perspective, 1241676-71-0 is not classified as a hazardous substance, which simplifies its handling and transportation. However, researchers must adhere to Good Laboratory Practices (GLP) to ensure safety and reproducibility. The compound's stability under standard conditions and compatibility with common solvents further enhance its practicality in laboratory settings.

In conclusion, (1R)-1-(3,5-dimethoxyphenyl)ethan-1-amine (CAS No. 1241676-71-0) is a versatile chiral amine with broad applications in drug discovery and organic synthesis. Its relevance in neurological research, combined with advancements in sustainable chemistry and computational modeling, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in the development of next-generation therapeutics.